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Compound of Interest

Compound Name: 2,4-Dipropoxybenzaldehyde

CAS No.: 156744-09-1

Cat. No.: B1271320

Get Quote

This technical guide provides a comprehensive overview of 2,4-dipropoxybenzaldehyde, a

substituted aromatic aldehyde of interest in organic synthesis. Due to its limited commercial

availability, this document focuses on the synthetic route from its precursor, 2,4-

dihydroxybenzaldehyde, and details the necessary protocols for its characterization and safe

handling. This guide is intended for researchers, scientists, and professionals in drug

development and chemical synthesis who require a thorough understanding of this compound's

properties and preparation.

Introduction: The Rationale for 2,4-
Dipropoxybenzaldehyde
While not as prevalent in the literature as its methoxy or ethoxy analogs, 2,4-
dipropoxybenzaldehyde presents a unique molecular scaffold. The presence of two propoxy

groups on the benzaldehyde ring modifies its steric and electronic properties, influencing its

reactivity and potential biological interactions. The increased lipophilicity imparted by the propyl

chains can be a desirable trait in medicinal chemistry for enhancing membrane permeability
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and modulating protein-ligand interactions. This guide provides the foundational knowledge for

synthesizing and evaluating this compound for novel applications.

Physicochemical Properties and Identification
As of the writing of this guide, a specific CAS number for 2,4-dipropoxybenzaldehyde is not

readily available in major chemical databases, underscoring its status as a specialty chemical

primarily accessed through synthesis. The key identifiers for its precursor and related

compounds are provided below for reference.

Compound CAS Number Molecular Formula
Molar Mass ( g/mol
)

2,4-

Dihydroxybenzaldehy

de

95-01-2 C₇H₆O₃ 138.12

2,4-

Dimethoxybenzaldehy

de

613-45-6 C₉H₁₀O₃ 166.17

4-

Propoxybenzaldehyde
5736-85-6 C₁₀H₁₂O₂ 164.20

2,4-

Dipropoxybenzaldehy

de

Not Assigned C₁₃H₁₈O₃ 222.28

Synthesis of 2,4-Dipropoxybenzaldehyde
The most logical and efficient synthetic route to 2,4-dipropoxybenzaldehyde is through the

Williamson ether synthesis, starting from the commercially available 2,4-

dihydroxybenzaldehyde. This reaction involves the deprotonation of the hydroxyl groups to

form phenoxides, which then act as nucleophiles to attack an alkyl halide, in this case, a propyl

halide.

Reaction Mechanism and Rationale
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The Williamson ether synthesis proceeds via an SN2 mechanism.[1] The phenolic protons of

2,4-dihydroxybenzaldehyde are acidic and can be readily removed by a suitable base, such as

potassium carbonate or sodium hydride, to generate a dianion. This dianion then undergoes

nucleophilic attack on two equivalents of a propyl halide (e.g., 1-bromopropane or 1-

iodopropane). The choice of a primary alkyl halide is crucial to favor the SN2 pathway and

minimize the competing E2 elimination reaction.[2]

Experimental Protocol: Williamson Ether Synthesis
This protocol outlines a reliable method for the preparation of 2,4-dipropoxybenzaldehyde.

Materials:

2,4-Dihydroxybenzaldehyde (1.0 eq)

1-Bromopropane (2.2 eq)

Potassium Carbonate (K₂CO₃), anhydrous (2.5 eq)

Acetone or Dimethylformamide (DMF), anhydrous

Deionized water

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2,4-

dihydroxybenzaldehyde and anhydrous potassium carbonate.

Add anhydrous acetone or DMF to the flask to dissolve the reactants.

Slowly add 1-bromopropane to the reaction mixture at room temperature.
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Heat the mixture to reflux and maintain for 12-24 hours. The reaction progress can be

monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and filter to remove the

inorganic salts.

Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

Dissolve the crude product in ethyl acetate and wash with deionized water and then with

brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the final product, 2,4-dipropoxybenzaldehyde.

Further purification can be achieved by column chromatography on silica gel if necessary.

Reactants & Conditions

2,4-Dihydroxybenzaldehyde

2,4-Dipropoxybenzaldehyde

Williamson Ether Synthesis

1-Bromopropane (2.2 eq)

K2CO3

Acetone or DMF

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,4-dipropoxybenzaldehyde.
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Characterization and Spectroscopic Analysis
The synthesized 2,4-dipropoxybenzaldehyde can be characterized using standard analytical

techniques. Below are the expected spectroscopic data based on the analysis of structurally

similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons, the aldehyde proton, and the two propoxy groups. The aldehyde proton will

appear as a singlet at approximately 9.8-10.0 ppm. The aromatic protons will exhibit a

coupling pattern consistent with a 1,2,4-trisubstituted benzene ring. The propoxy groups will

show a triplet for the terminal methyl group, a sextet for the methylene group adjacent to the

methyl, and a triplet for the methylene group attached to the oxygen.

¹³C NMR: The carbon NMR spectrum will show a signal for the carbonyl carbon of the

aldehyde at around 190 ppm. The aromatic carbons will appear in the 110-165 ppm region,

with the carbons attached to the oxygen atoms being the most downfield. The carbons of the

propoxy groups will be observed in the aliphatic region of the spectrum.

Infrared (IR) Spectroscopy
The IR spectrum of 2,4-dipropoxybenzaldehyde will be characterized by the absence of a

broad O-H stretching band (which would be present in the starting material, 2,4-

dihydroxybenzaldehyde) and the presence of a strong C=O stretching vibration for the

aldehyde group at approximately 1680-1700 cm⁻¹. C-O-C stretching bands for the ether

linkages will be observed in the region of 1250-1000 cm⁻¹.

Mass Spectrometry (MS)
The mass spectrum will show a molecular ion peak corresponding to the molecular weight of

2,4-dipropoxybenzaldehyde (222.28 g/mol ). Fragmentation patterns may include the loss of

the aldehyde group and cleavage of the propoxy chains.

Potential Applications in Drug Development and
Research
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Alkoxy-substituted benzaldehydes are important intermediates in the synthesis of a variety of

biologically active compounds.[3] The introduction of propoxy groups can enhance the

lipophilicity of a molecule, which may lead to improved pharmacokinetic properties. Potential

areas of application for 2,4-dipropoxybenzaldehyde include:

Antimicrobial Agents: The core structure can be elaborated to synthesize novel compounds

with potential antibacterial or antifungal activity.

Anticancer Research: It can serve as a building block for the synthesis of chalcones,

flavonoids, and other heterocyclic compounds with known antiproliferative properties.

Fluorescent Probes: The aromatic aldehyde functionality allows for the synthesis of Schiff

bases, which can be designed as fluorescent sensors for metal ions or biological molecules.

2,4-Dipropoxybenzaldehyde

Antimicrobial Agents Anticancer Research Fluorescent Probes

Click to download full resolution via product page

Caption: Potential research applications of 2,4-dipropoxybenzaldehyde.

Safety and Handling
As with any chemical, 2,4-dipropoxybenzaldehyde should be handled with appropriate safety

precautions. While specific toxicity data for this compound is not available, the safety profile

can be inferred from related benzaldehydes.

General Handling: Use in a well-ventilated area, preferably in a chemical fume hood.[4] Wear

appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat.[4]

Health Hazards: May cause skin, eye, and respiratory tract irritation.[5] Harmful if swallowed

or inhaled.[5]
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First Aid: In case of contact with eyes, rinse immediately with plenty of water.[4] If inhaled,

move to fresh air.[4] If swallowed, seek medical attention.

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.

Conclusion
2,4-Dipropoxybenzaldehyde is a versatile, though not widely available, chemical

intermediate. Its synthesis from 2,4-dihydroxybenzaldehyde via the Williamson ether synthesis

is a straightforward and efficient process. The unique physicochemical properties conferred by

the dipropoxy substitution make it an attractive building block for the development of novel

compounds in medicinal chemistry and materials science. This guide provides the essential

technical information for its synthesis, characterization, and safe handling, empowering

researchers to explore its full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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